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Compound of Interest

Compound Name: 10-Hydroxycanthin-6-one

Cat. No.: B1198173 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

10-Hydroxycanthin-6-one, ensuring compliance with safety regulations and minimizing

environmental impact.

Hazard Profile and Safety Precautions
10-Hydroxycanthin-6-one is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Adherence to proper personal protective equipment (PPE)

protocols, including safety goggles with side-shields, protective gloves, and impervious

clothing, is mandatory when handling this compound.[1] Work should be conducted in a well-

ventilated area, preferably within a fume hood, to avoid inhalation of dust or aerosols.[1]

Quantitative Hazard Classification
For clarity, the key hazard information for 10-Hydroxycanthin-6-one is summarized in the

table below.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Detailed Disposal Protocol for 10-Hydroxycanthin-6-
one
The following protocol outlines the necessary steps for the proper disposal of 10-
Hydroxycanthin-6-one and associated contaminated materials. This procedure is designed to

prevent environmental release and ensure the safety of laboratory personnel.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Designated, compatible hazardous waste container (clearly labeled)

Hazardous waste tags or labels as per institutional and local regulations

Sealable plastic bags for solid waste

Procedure:

Waste Identification and Segregation:

Identify all waste streams containing 10-Hydroxycanthin-6-one. This includes pure

compound, contaminated solutions, and any contaminated labware (e.g., gloves, weighing

paper, pipette tips).

Segregate 10-Hydroxycanthin-6-one waste from other laboratory waste to prevent

accidental mixing with incompatible materials.
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Containment of Solid Waste:

Pure Compound: Unused or expired 10-Hydroxycanthin-6-one solid should be disposed

of in its original container if possible, or in a clearly labeled, sealed, and compatible

container.

Contaminated Solids: Heavily contaminated solid waste, such as paper towels or gloves,

should be double-bagged in sturdy, clear plastic bags and sealed.[2]

Containment of Liquid Waste:

Solutions containing 10-Hydroxycanthin-6-one must not be discharged down the

drain[2].

Collect all liquid waste in a designated, leak-proof, and compatible hazardous waste

container. The container must be kept tightly capped when not in use.[2][3]

Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "10-
Hydroxycanthin-6-one".[2]

Include any other components of a mixture and their estimated concentrations.

Attach any additional required institutional or regulatory waste tags.

Storage Prior to Disposal:

Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,

and secure area away from general laboratory traffic.

Ensure that the storage area has secondary containment to prevent spills.

Arranging for Disposal:

Dispose of the contents and the container through an approved waste disposal plant or a

licensed hazardous waste management company[1].
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Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Decontamination of Empty Containers:

Empty containers that held 10-Hydroxycanthin-6-one must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[4]

After triple-rinsing and air-drying in a ventilated area, any hazard labels on the container

should be defaced or removed before recycling or disposal as regular trash.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 10-Hydroxycanthin-6-one.
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Caption: Disposal workflow for 10-Hydroxycanthin-6-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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